Cas no 2138165-63-4 (Quinoline, 7-bromo-4-ethyl-6-fluoro-2-methyl-)

• Product Name: Quinoline, 7-bromo-4-ethyl-6-fluoro-2-methyl-
• CAS No: 2138165-63-4
• MF: C₁₂H₁₁BrFN
• MW: 268.124845743179
• CID: 5288644
• Update Time: 2025-05-25

Quinoline, 7-bromo-4-ethyl-6-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-4-ethyl-6-fluoro-2-methyl-

• Inchi： 1S/C12H11BrFN/c1-3-8-4-7(2)15-12-6-10(13)11(14)5-9(8)12/h4-6H,3H2,1-2H3
• InChI Key： LMNPRGWUIHCQQV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(Br)C=2)C(CC)=CC=1C

Additional information on Quinoline, 7-bromo-4-ethyl-6-fluoro-2-methyl-

Quinoline, 7-bromo-4-ethyl-6-fluoro-2-methyl

Quinoline, 7-bromo-4-ethyl-6-fluoro-2-methyl (CAS No. 2138165-63-4) is a highly specialized organic compound belonging to the quinoline family. Quinolines are aromatic heterocyclic compounds with a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The compound in question features a bromine atom at the 7-position, an ethyl group at the 4-position, a fluorine atom at the 6-position, and a methyl group at the 2-position. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

The synthesis of 7-bromo-4-ethyl-6-fluoro-2-methylquinoline involves advanced organic synthesis techniques, often requiring multi-step reactions with precise control over reaction conditions. Recent advancements in catalytic methods and selective substitution reactions have made it possible to achieve high yields and purity levels for such complex structures. The compound's synthesis is typically carried out in specialized laboratories equipped with state-of-the-art facilities and analytical instruments to ensure quality control.

One of the most notable applications of 7-bromo-4-ethyl-6-fluoro-2-methylquinoline lies in its use as an intermediate in drug discovery programs. Quinoline derivatives are well-known for their pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of bromine and fluorine atoms in this compound introduces unique electronic effects that can enhance its bioavailability and target specificity. Recent studies have explored its potential as a lead compound for developing novel therapeutics targeting specific protein kinases involved in cancer progression.

In addition to pharmaceutical applications, 7-bromo-4-ethyl-6-fluoro-2-methylquinoline has shown promise in materials science. Its rigid aromatic structure and electron-withdrawing substituents make it an attractive candidate for use in organic semiconductors and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential as a building block for advanced materials with tailored electronic properties.

The compound's stability under various environmental conditions is another critical factor influencing its applications. Studies have demonstrated that 7-bromo-4-ethyl-6-fluoro-2-methylquinoline exhibits good thermal stability and resistance to photodegradation, making it suitable for use in high-performance materials exposed to harsh conditions. These properties are particularly valuable in industries such as aerospace and electronics, where material durability is paramount.

From an environmental standpoint, the ecological impact of 7-bromo-4-ethyl-6-fluoro-2-methylquinoline has been a subject of recent research. Scientists have evaluated its biodegradability and toxicity levels under controlled laboratory conditions. Findings suggest that while the compound is not inherently toxic at low concentrations, its persistence in certain ecosystems could pose long-term risks if not properly managed during industrial processes.

Looking ahead, the development of more efficient synthesis routes for 7-bromo-4-inylquino-linolium bromide continues to be an area of active research. Green chemistry approaches, including the use of recyclable catalysts and solvent-free reaction conditions, are being explored to minimize waste generation and reduce environmental footprint during production.

In conclusion, 7-bromo-inylquino-linolium bromide (CAS No. 2138165-in) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and environmental studies. As research progresses, further insights into its properties and potential uses will undoubtedly contribute to advancements in these fields.